rac-(2R,3S)-2-(1-methyl-1H-pyrazol-4-yl)oxan-3-amine dihydrochloride, trans

• IUPAC Name: (2S,3R)-2-(1-methylpyrazol-4-yl)oxan-3-amine;dihydrochloride
• InChI: InChI=1S/C9H15N3O.2ClH/c1-12-6-7(5-11-12)9-8(10)3-2-4-13-9;;/h5-6,8-9H,2-4,10H2,1H3;2*1H/t8-,9+;;/m1../s1
• InChI Key: SOBREGPHMFCEBV-BPRGXCPLSA-N
• Canonical SMILES: CN1C=C(C=N1)C2C(CCCO2)N.Cl.Cl
• Isomeric SMILES: CN1C=C(C=N1)[C@H]2[C@@H](CCCO2)N.Cl.Cl
• Molecular Formula: C9H17Cl2N3O
• Molecular Weight: 254.15 g/mol
• CAS No.: 1807938-06-2

Description

Rac-(2R,3S)-2-(1-methyl-1H-pyrazol-4-yl)oxan-3-amine dihydrochloride, trans is a useful research compound. Its molecular formula is C9H17Cl2N3O and its molecular weight is 254.16. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Structural Analysis

• "rac-(2R,3S)-2-(1-methyl-1H-pyrazol-4-yl)oxan-3-amine dihydrochloride, trans" is used in kinetic resolution and enantioselective synthesis processes. For example, a study by Barz, Herdtweck, and Thiel (1996) discusses the kinetic resolution of trans-2-(1-pyrazolyl)cyclohexan-1-ol, a compound structurally related to the chemical , using lipase B from Candida antarctica (Barz, Herdtweck, & Thiel, 1996).

Chemical Synthesis and Medicinal Applications 2. In medicinal chemistry, derivatives of similar structures are utilized for synthesizing specific ligands or in drug development. Ehrin et al. (1987) describe the synthesis of radiolabeled raclopride, a compound that can be used in positron emission tomography (PET) studies of the human brain (Ehrin et al., 1987).

Material Science and Environmental Chemistry 3. The compound's derivatives are also significant in material science and environmental chemistry. Wu and Chen (2018) used similar compounds in the synthesis of metal complexes with potential applications in dye removal from water (Wu & Chen, 2018).

Catalysis and Organic Reactions 4. Another application is in the field of catalysis. Togni, Burckhardt, Gramlich, Pregosin, and Salzmann (1996) discuss the use of chiral ferrocenyl pyrazole ligands in palladium-catalyzed asymmetric allylic amination, demonstrating the compound's relevance in stereoselective synthesis (Togni et al., 1996).

Pharmaceutical Research and Development 5. In pharmaceutical research, these types of compounds are often used in the synthesis of novel drugs or in understanding drug mechanisms. For instance, Butler et al. (2002) explored the synthesis of rac-p-(tris(2-aminoethyl)amine-2-(nitromethyl)ornithine)cobalt(III) trichloride from ornithine, which has potential applications in medicinal chemistry (Butler et al., 2002).